Cas no 62527-69-9 (2(3H)-Furanone, dihydro-5-methyl-3-pentylidene-)

• Product name: 2(3H)-Furanone, dihydro-5-methyl-3-pentylidene-
• CAS No: 62527-69-9
• MF: C₁₀H₁₆O₂
• MW: 168.23284
• CID: 441537
• PubChem ID: 69612831

2(3H)-Furanone, dihydro-5-methyl-3-pentylidene- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, dihydro-5-methyl-3-pentylidene-
• 5-methyl-3-pentylideneoxolan-2-one
• 62527-69-9
• SCHEMBL5936319
• DTXSID30741010

• Inchi： InChI=1S/C10H16O2/c1-3-4-5-6-9-7-8(2)12-10(9)11/h6,8H,3-5,7H2,1-2H3
• InChI Key： BEUIZLAUWLZVEB-UHFFFAOYSA-N
• SMILES： CCCCC=C1CC(OC1=O)C

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3